2-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid
Overview
Description
The 1,3,4-oxadiazole scaffold is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms . It’s found in many biologically active compounds and has been the focus of numerous studies due to its wide range of potential applications . Benzoic acid is a simple aromatic carboxylic acid, which is widely used in food preservative and is also a precursor for the synthesis of many other organic substances .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles often involves reactions of acid hydrazides with acid chlorides or carboxylic acids . Various methods have been reported, including reactions using a variety of dehydrating agents .Molecular Structure Analysis
The molecular structure of 1,3,4-oxadiazoles and benzoic acid derivatives can be analyzed using techniques such as X-ray crystallography . These analyses can provide detailed information about the compound’s geometry and conformation.Chemical Reactions Analysis
The chemical reactions involving 1,3,4-oxadiazoles and benzoic acid derivatives can be quite diverse, depending on the specific substituents present on the scaffold .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like “2-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid” would depend on its specific structure. For instance, benzoic acid is known to be soluble in water and other solvents .Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-oxadiazoles, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . These compounds interact with various targets, including enzymes and receptors, to exert their effects.
Mode of Action
Similar compounds, such as 1,2,4-oxadiazoles, have been shown to interact with their targets, leading to changes in cellular processes . For instance, they may inhibit the activity of certain enzymes or bind to specific receptors, disrupting their normal function and leading to the death of the pathogen .
Biochemical Pathways
For instance, some 1,2,4-oxadiazoles have been found to exhibit anti-infective activity by disrupting the normal functioning of pathogens .
Pharmacokinetics
Benzoic acid, a component of the compound, is known to be conjugated to glycine in the liver and excreted as hippuric acid This process can impact the bioavailability of the compound
Result of Action
Similar compounds have been shown to have significant cytotoxic effects . For instance, certain 1,2,4-oxadiazoles have been found to exhibit potent anti-infective activity, leading to the death of pathogens .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClN2O3/c16-12-8-4-3-7-11(12)13-17-14(21-18-13)9-5-1-2-6-10(9)15(19)20/h1-8H,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYHPJHVGYLBFNM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=CC=C3Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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